Cas no 80636-41-5 (6H-Indeno[1,2-b]oxirene, 1a,6a-dihydro-5-phenyl-)
80636-41-5 structure
Product Name:6H-Indeno[1,2-b]oxirene, 1a,6a-dihydro-5-phenyl-
CAS No:80636-41-5
MF:C15H12O
MW:208.255184173584
CID:705303
PubChem ID:13279280
Update Time:2025-04-19
6H-Indeno[1,2-b]oxirene, 1a,6a-dihydro-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 6H-Indeno[1,2-b]oxirene, 1a,6a-dihydro-5-phenyl-
- 5-phenyl-6,6a-dihydro-1aH-indeno[1,2-b]oxirene
- 1,2-epoxy-4-phenylindane
- SCHEMBL11104256
- POJWDSXMMWGVOG-UHFFFAOYSA-N
- 80636-41-5
- DTXSID60534194
- 1,2-epoxy-4-phenyindane
-
- Inchi: 1S/C15H12O/c1-2-5-10(6-3-1)11-7-4-8-12-13(11)9-14-15(12)16-14/h1-8,14-15H,9H2
- InChI Key: POJWDSXMMWGVOG-UHFFFAOYSA-N
- SMILES: O1C2C3C=CC=C(C4C=CC=CC=4)C=3CC12
Computed Properties
- Exact Mass: 208.088815002g/mol
- Monoisotopic Mass: 208.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 12.5Ų
6H-Indeno[1,2-b]oxirene, 1a,6a-dihydro-5-phenyl- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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